Cas no 51856-25-8 (DAO-IN-1)

DAO-IN-1 structure
DAO-IN-1 structure
Product Name:DAO-IN-1
CAS No:51856-25-8
MF:C7H5NO2S
MW:167.185100317001
MDL:MFCD02664526
CID:829944
PubChem ID:11622394
Update Time:2025-04-19

DAO-IN-1 Chemical and Physical Properties

Names and Identifiers

    • 6H-thieno[2,3-b]pyrrole-5-carboxylic acid
    • AC1Q73TR
    • AG-F-76075
    • AGN-PC-00CUTJ
    • CHEBI:586270
    • CHEMBL496305
    • CTK4J4985
    • MolPort-005-311-087
    • SureCN1244615
    • DAO-IN-1
    • Q27455330
    • CS-0093690
    • 4ZA
    • HY-W037417
    • SCHEMBL1244615
    • AS-65106
    • thieno[2,3-b]pyrrole-5-carboxylic
    • 51856-25-8
    • BCA85625
    • AKOS015901405
    • Z235000792
    • SEPXFZLYPWFMSY-UHFFFAOYSA-N
    • F8889-5032
    • EN300-26873
    • DB-071433
    • C90264
    • DTXSID30469565
    • BDBM50260727
    • MFCD02664526
    • MDL： MFCD02664526
    • Inchi： 1S/C7H5NO2S/c9-7(10)5-3-4-1-2-11-6(4)8-5/h1-3,8H,(H,9,10)
    • InChI Key： SEPXFZLYPWFMSY-UHFFFAOYSA-N
    • SMILES： S1C=CC2C=C(C(=O)O)NC1=2

Computed Properties

  • Exact Mass: 167.00400
  • Monoisotopic Mass: 167.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • PSA: 81.33000
  • LogP: 1.92760

DAO-IN-1 Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

DAO-IN-1 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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6H-Thieno[2,3-b]pyrrole-5-carboxylic acid
 51856-25-8 97%
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Alichem
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 $520.00 2023-09-01
Alichem
A109006080-5g
6H-Thieno[2,3-b]pyrrole-5-carboxylic acid
 51856-25-8 97%
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 $1444.50 2023-09-01
Alichem
A109006080-10g
6H-Thieno[2,3-b]pyrrole-5-carboxylic acid
 51856-25-8 97%
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eNovation Chemicals LLC
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